Cas no 1020056-67-0 (5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine)

5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine is a halogenated pyrrolopyridine derivative featuring a triisopropylsilyl (TIPS) protecting group. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, owing to the reactive iodine substituent. The TIPS group enhances stability and solubility while allowing selective deprotection for further functionalization. Its fluorine substituent introduces electronic modulation, making it valuable in medicinal chemistry for the development of bioactive molecules. The compound’s well-defined structure and high purity ensure reproducibility in synthetic applications, making it a reliable building block for pharmaceuticals and advanced materials research.

5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine structure

1020056-67-0 structure

Product Name:5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine

CAS No:1020056-67-0

MF:C₁₆H₂₄FIN₂Si

MW:418.363540649414

MDL:MFCD09965887

CID:1070630

PubChem ID:329771985

Update Time:2025-05-28

5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
- (5-fluoro-4-iodopyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
- 4-Chloro-5-fluoro-1-(triiospropylsilyl)-7-azaindole
- VQB05667
- 5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- DB-029517
- AKOS015853029
- 5-Fluoro-4-iodo-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
- 5-fluoro-4-iodo-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine
- DTXSID90670155
- MFCD09965887
- 1020056-67-0
- 5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine
- MDL： MFCD09965887
- Inchi： 1S/C16H24FIN2Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-15(18)14(17)9-19-16(13)20/h7-12H,1-6H3
- InChI Key： QYUPATIJPJNIRI-UHFFFAOYSA-N
- SMILES： IC1C(=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C)F

Computed Properties

Exact Mass: 418.07400
Monoisotopic Mass: 418.07375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82000
LogP: 5.80360

5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F598873-25mg	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine	1020056-67-0		25mg	$190.00	2023-05-18
TRC	F598873-50mg	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine	1020056-67-0		50mg	$305.00	2023-05-18
TRC	F598873-100mg	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine	1020056-67-0		100mg	$471.00	2023-05-18
TRC	F598873-250mg	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine	1020056-67-0		250mg	$821.00	2023-05-18
abcr	AB263468-1 g	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0		1 g	€891.00	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE000984-1G	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0	Aldrich	1G	￥8753.36	2022-02-24
Matrix Scientific	026277-100mg	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0		100mg	$237.00	2023-09-09
Chemenu	CM204278-1g	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0	95%	1g	$853	2023-02-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F165473-1g	5-Fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0		1g	￥6,671.00	2021-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1075295-1g	5-fluoro-4-iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1020056-67-0	98%	1g	￥6245.00	2023-11-22